Cas no 627833-67-4 (N-benzyl-N-methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine)

N-Benzyl-N-methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine is a structurally complex heterocyclic compound featuring a 1,3-oxazole core substituted with a thiophene ring and a p-toluenesulfonyl group. This molecule is of interest in medicinal chemistry and organic synthesis due to its potential as a scaffold for bioactive compounds. The presence of both sulfonyl and aromatic moieties enhances its utility in drug discovery, particularly in modulating enzyme activity or receptor interactions. Its well-defined structure allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. The compound’s stability and synthetic accessibility further support its use in exploratory research and pharmaceutical development.
N-benzyl-N-methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine structure
627833-67-4 structure
Product Name:N-benzyl-N-methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine
CAS No:627833-67-4
MF:C22H20N2O3S2
MW:424.535802841187
CID:5418309
Update Time:2025-05-27

N-benzyl-N-methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-N-methyl-4-(4-methylphenyl)sulfonyl-2-thiophen-2-yl-1,3-oxazol-5-amine
    • N-benzyl-N-methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine
    • Inchi: 1S/C22H20N2O3S2/c1-16-10-12-18(13-11-16)29(25,26)21-22(24(2)15-17-7-4-3-5-8-17)27-20(23-21)19-9-6-14-28-19/h3-14H,15H2,1-2H3
    • InChI Key: VHNPZFBWLNBZOB-UHFFFAOYSA-N
    • SMILES: O1C(N(CC2=CC=CC=C2)C)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1SC=CC=1

N-benzyl-N-methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine Pricemore >>

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Additional information on N-benzyl-N-methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine

Comprehensive Overview of N-benzyl-N-methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627833-67-4)

The compound N-benzyl-N-methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627833-67-4) is a highly specialized organic molecule with a unique structural framework. Its chemical architecture combines a 1,3-oxazole core, a thiophene moiety, and a benzenesulfonyl group, making it a subject of interest in pharmaceutical and materials science research. The presence of these functional groups suggests potential applications in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents, which are currently trending topics in biomedical research.

In recent years, the demand for novel heterocyclic compounds like N-benzyl-N-methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine has surged due to their versatility in medicinal chemistry. Researchers are actively exploring its structure-activity relationship (SAR) to optimize its biological efficacy. This aligns with the growing interest in targeted therapy and personalized medicine, as evidenced by frequent searches for "heterocyclic compounds in drug design" and "sulfonyl-containing bioactive molecules." The compound's CAS No. 627833-67-4 is often queried in academic databases, reflecting its relevance in high-impact studies.

From a synthetic chemistry perspective, the preparation of N-benzyl-N-methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine involves multi-step reactions, including cyclization and sulfonylation processes. These methods are frequently discussed in forums focusing on green chemistry and atom economy, addressing the need for sustainable synthetic routes. The compound's thiophene ring also attracts attention in materials science, where conjugated systems are investigated for organic electronics and photovoltaic applications—a hot topic given the global push for renewable energy solutions.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying its purity and structural integrity, which is paramount given the increasing scrutiny of compound reproducibility in scientific literature. Searches for "analytical validation of complex organics" have spiked, underscoring the importance of rigorous quality control in chemical research.

Beyond its potential therapeutic applications, N-benzyl-N-methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine may serve as a key intermediate in agrochemical development. With rising global concerns about food security and crop protection, researchers are investigating sulfonamide derivatives for their herbicidal or fungicidal properties. This connects to popular queries like "next-generation agrochemicals" and "sustainable pest control," highlighting the compound's multidisciplinary relevance.

In conclusion, CAS No. 627833-67-4 represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity position it at the intersection of multiple cutting-edge fields, from precision medicine to smart materials. As scientific inquiry continues to evolve, this compound will likely remain a focal point for researchers addressing some of today's most pressing challenges in health and technology.

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